1-((3-Methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-3-(naphthalen-1-ylmethyl)urea

• IUPAC Name: 1-[(3-methyl-4-oxophthalazin-1-yl)methyl]-3-(naphthalen-1-ylmethyl)urea
• InChI: InChI=1S/C22H20N4O2/c1-26-21(27)19-12-5-4-11-18(19)20(25-26)14-24-22(28)23-13-16-9-6-8-15-7-2-3-10-17(15)16/h2-12H,13-14H2,1H3,(H2,23,24,28)
• InChI Key: WPXFZNUQGLNIGC-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=CC=CC=C2C(=N1)CNC(=O)NCC3=CC=CC4=CC=CC=C43
• Molecular Formula: C22H20N4O2
• Molecular Weight: 372.4 g/mol
• CAS No.: 1396867-00-7

Description

1-((3-Methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-3-(naphthalen-1-ylmethyl)urea is a useful research compound. Its molecular formula is C22H20N4O2 and its molecular weight is 372.428. The purity is usually 95%.
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Scientific Research Applications

Conformational Adjustments in Urea Derivatives

• A study highlighted the conformational adjustments in urea derivatives, specifically in 1-(n-methylthiazol-2-yl)-3-naphthalen-1-yl-urea, demonstrating isosteric homodimeric hydrogen bonded synthons in self-assemblies (Phukan & Baruah, 2016).

Fluorescent and Chromogenic Chemosensors

• A new naphthalene derivative containing a urea group exhibited unique absorption and fluorescence peaks with fluoride ions, suggesting its application as a fluorescent and chromogenic chemosensor (Cho et al., 2003).

Synthesis of Benz[h]imidazo[1,2‐c]quinazoline Ring System

• Research demonstrated that ureas derived from 1-amino-3(or 4)-methyl-2-naphthalenecarbonitrile can undergo double cyclization to yield compounds with the benz[h]imidazo[1,2-c]quinazoline ring system (Petridou-Fischer & Papadopoulos, 1984).

Antimicrobial Activity of Naphthylpyridine-3-carbonitrile Compounds

• A novel series of naphthylpyridine-3-carbonitrile compounds, synthesized using a urea derivative, showed promising antimicrobial activity (Kotb et al., 2013).

Complexation-Induced Unfolding of Heterocyclic Ureas

• Studies on heterocyclic ureas revealed their unfolding to form multiply hydrogen-bonded complexes, indicating potential applications in self-assembly and molecular recognition processes (Corbin et al., 2001).

Applications in Photoluminescence and Salt Assemblies

• Urea derivatives were analyzed for their structural characterization in self-assemblies and their photoluminescence properties (Baruah & Brahma, 2023).

Live Cell Imaging and Metal Ion Sensing

• A urea-linked dipodal naphthalene-based fluorescent receptor was developed for selective metal ion sensing and live cell imaging applications (Tayade et al., 2014).